Cas no 14221-01-3 (Tetrakis(triphenylphosphine)palladium)

• Product Name: Tetrakis(triphenylphosphine)palladium
• CAS No: 14221-01-3
• MF: C₇₂H₆₀P₄Pd
• MW: 1155.5619
• MDL: MFCD00010012
• CID: 49680
• PubChem ID: 87577117
• Update Time: 2025-10-27

Tetrakis(triphenylphosphine)palladium Chemical and Physical Properties

Names and Identifiers

• Tetrakis(triphenylphosphine)palladium(0)
• PALLADIUM (0) TETRAKIS(TRIPHENYLPHOSPHINE)
• PALLADIUM-TETRAKIS(TRIPHENYLPHOSPHINE)
• PALLADIUM-TETRAKIS(TRIPHENYLPHOSPHINE) POLYMER-BOUND
• PD(PPH3)4
• PS-DVB
• TETRAKIS-(TRIPHENYLPHOSPHANYL)-PALLADIUM
• TETRAKIS(TRIPHENYLPHOSPHINE)PALLADIUM
• TETRAKIS(TRIPHENYLPHOSPHINE)PALLADIUM POLYMER BOUND
• (beta-4)-palladiu
• Palladium, tetrakis(triphenylphosphine)-, (T-4)-
• Tetrakis(triphenylphosphin)Palladium
• Tetrakis(tripheny1phosphine)palladium (Pd(PPh3)4)
• Terakis(triphenylphosphine)palladium(0)
• Tetrakis (triphenylphosphine) Palladium)
• Tetrakis (triphenylphosphine) Palladium®)
• TETRAKIS(TRIPHENYLPHOSPHINE)PALLADIUM(O)
• palladium,triphenylphosphane
• Palladium-tetrakis(triphenylphosphine) (Pd(PPh3)4
• Tetrakis(triphenylphosphine) p
• Terakis(triphenylphosphine)palladi
• Tetra(triphenylphosphine) palladium
• Tetrakis(triphenylphosphine)palladiu
• Terakis(triphenylphosphine)palladium
• etrakis(triphenylphosphine)palladiuM
• Palladium(0)tetrakis(triphenylphosphine)
• Tetraphenylphosphine palladium
• Tetrakis(triphenylphosphine) palladium(0)
• Tetra(triphenylphosphine)palladium
• Tetrakis(triphenylphosphine) palladium (0)
• tetrakis(triphenylphosphine)palladium (0)
• PALLADIUM TETRAKIS-(TRIPHENYLPHOSPHINE)
• Tetrakis(triphenylphosphine)palladium(0),99%
• palladium-tetrakis
• tetrakis(triphenylphosphine) palladium-(0)
• T1350
• tetrakis (triphenylphosphine) palladium(0)
• tetrakis(triphenylphosphine)-palladium (0)
• tetrakistriphenylphosphinepalladium
• Pd (PPh3)4
• tetrakis-(triphenylphosphine)-palladium(0)
• tetrakis(triphenylphosphin)-palladium(0)
• tetra- kis(triphenylphosphine) palladium (0)
• tetrakis (triphenyl phosphine) palladium (0)
• palladium (0) tetrakis(triphenylphoshine)
• BBL100058
• tetrakis-(triphenylphosphane) palladium
• tetrakis(triphenylphosphine) palladium(0 )
• tetrakis-(triphenylphosphine) palladium(0)
• (PPh3)4Pd
• palladiumtetrakis(triphenyl phosphine)
• terakis(triphenylphosphine)-palladium (0)
• UNII-N9O1RWZ93J
• Pd tetrakis
• EINECS 238-086-9
• tetrakis [triphenylphosphine] palladium
• Pd[P(C6H5)3]4
• tetrakis(triphenylphosphine)-palladium (O)
• Tetrakis[triphenylphosphine]palladium(0), ChemDose(TM) tablets, Loading: 2mumol per tablet
• tetrakis (triphenyl-phosphine) palladium
• Q2366402
• palladium(0) tetrakis(triphenylphosphane)
• tetrak-is(triphenylphosphine)palladium(0)
• tetrakis(triphenylphosphine)- palladium(O)
• tetrakis (triphenylphosphine) palladium (0)
• tetrakis(triphenylphosphin)-palladium
• tetrakis-(triphenylphosphin)-palladium(0)
• Palladium terakis(triphenylphosphine)
• tetrakistriphenylphosphine Pd
• tetrakis(triphenyl phosphine) palladium (0)
• tetrakistriphenyl-phosphinepalladium (0)
• Tetrakis(triphenylphosphine)palladium(0), 99% (99.9+%-Pd)
• tetrakistriphenylphospinepalladium(0)
• AKOS005259864
• tetrakis(triphenylphosphorus) palladium(0)
• Pd(PPh3)4; Tetrakis(triphenylphosphine)palladium;
• palladium tetrakis(triphenyl-phosphine)
• Palladium tetrakis[triphenylphosphine]
• tetrakis(triphenyl-phosphine) palladium(0)
• tetra-kis(triphenylphosphine)palladium
• tetrakis-(triphenylphosphine)-palladium(O)
• tetrakis[triphenyl-phosphine] palladium
• palladiumtetrakis
• Tetrakis(triphenylphosphine)palladium(0), 99%
• tetrakis [triphenylphosphine]-palladium(0)
• palladium(0) tetrakis(triphenyl phosphine)
• Tetrakis(Triphenylphosphin) Palladium (0)
• tetrakistriphenylphosphinepalladium(0)
• tetrakis(triphenylphosphine)-palladium
• tetrakis (triphenylphosphine)-palladium (0)
• XLTFHSIALNLSTH-UHFFFAOYSA-N
• tetrakistriphenylphosphine-palladium(0)
• Palladium (0) tetrakis(triphenylphosphine), >=99.95% Trace metals grade
• terakis(triphenylphosphine) palladium(0)
• tetrakis-(triphenylphosphine) palladium
• palladium(0) tetrakis(triphenylphosphine)
• tetrakis(triphenylphosphine)-palladium(0)
• tetrakis-(triphenylphosphin)-palladium
• Palladium tetra(triphenylphosphine)
• tetrakistriphenylphosphine Pd(0)
• tetrakis[triphenylphosphine] palladium
• SY001248
• tetra kis (triphenyl phosphine)palladium(0)
• Tetrakis(triphenylphosphine)palladium(0), 99% (Pd 99.9%)
• Tetrakis (triphenylphosphine) palladium
• tetrakis (triphenylphosphine) palladium (0 )
• tetra kis (triphenylphospine)palladium
• TETRAKIS(TRIPHENYL PHOSPHINE) PALLADIUM
• tetrakis (tri-phenylphosphine)-palladium (0)
• 14221-01-3
• tetrakis(triphenylphosphine)-palladium(O)
• tetrakis(triphenyl phosphine)-palladium(0)
• Tetrakis(triphenylphosphine)palladium(0), Vetec(TM) reagent grade, 98%
• palladiumtetrakis(triphenylphosphine)
• tetrakis(triphenyl-phosphine) palladium
• tetrakistriphenylphoshine Pd(0)
• tetrakis[triphenylphosphine]-palladium(0)
• terakis(triphenylphosphine)palladium(O)
• Tetrakis(triphenylphosphine)palladium(0), >=99.99% trace metals basis
• tetrakis(triphenylphosphine) palladium(1)
• tetrakis (triphenylphosphine)-palladium(0)
• tetrakis-(triphenylphosphine)-palladium (0)
• tetrakis[triphenylphosphine]palladium(0)
• tetrakistriphenyl phosphine Pd (0)
• STL511030
• tetrakis (triphenylphosphine ) palladium
• palladium (0) tetrakis (triphenylphosphine)
• 10.14272/NFHFRUOZVGFOOS-UHFFFAOYSA-N.1
• AC-782
• BP-21267
• palladium tetrakis(triphenylphosphine)
• tetrakis
• tetrakis-(triphenylphosphine)-palladium
• tetrakis(triphenylphosphine)- palladium (0)
• Pd(P(C6H5)3)4
• tetrakis(triphenyl phosphine) palladium(0)
• STR01746
• tetrakis(tri-phenylphosphine) palladium
• palladium;triphenylphosphane
• tetrakistriphenyl phosphine Pd(0)
• MFCD00010012
• Palladium tetrakis
• (PPh3)4 Pd
• palladium tetrakis(triphenyl phosphine)
• Pd-tetrakis
• tetrakis(triphenylphosphine) palladium (O)
• Tetrakis(triphenylphosphin)-palladium (0)
• tetrakis(triphenylphosphine) palladium(O)
• tetrakis(triphenylphosphine) -palladium(0)
• tetrakis (triphenyl phosphine) palladium(0)
• N9O1RWZ93J
• tetrakis(triphenylphosphine) palladium
• (Ph3P)4Pd
• (Ph3P)4 Pd
• tetrakistriphenyl-phosphinepalladium(0)
• tetrakis (triphenyl phosphine) palladium
• palladium - triphenylphosphane (1:4)
• tetrakis (triphenylphosphine)-palladium
• tetrakistriphenylphosphine-palladium
• tetrakis(triphenylphosphane) palladium
• Pd(Ph3P)4
• DTXSID9065732
• tetrakistriphenyl-phosphinepalladium
• tetrakis(triphenylphosphine)- palladium(0)
• tetrakis-(triphenylphosphine) palladium (0)
• doi:10.14272/NFHFRUOZVGFOOS-UHFFFAOYSA-N.1
• palladium tetra(triphenyl phosphine)
• terakis(triphenylphosphine)palladium (0)
• Tetrakis(triphenylphosphine)palladium

• MDL： MFCD00010012
• Inchi： 1S/4C18H15P.Pd/c4*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h4*1-15H;
• InChI Key： NFHFRUOZVGFOOS-UHFFFAOYSA-N
• SMILES： [Pd].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H].P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 6704828

Computed Properties

• Exact Mass: 1154.27000
• Monoisotopic Mass: 1154.268031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 77
• Rotatable Bond Count: 12
• Complexity: 202
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Isotope Atom Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellowish brown powder
• Melting Point: 103-107 ºC
• Boiling Point: No data available
• Flash Point: 181.7 °C
• Solubility: Soluble in 1% Toluene.
• Water Partition Coefficient: Insoluble
• PSA: 54.36000
• LogP: 13.77920
• Solubility: Soluble in benzene and toluene, insoluble in ether and alcohol
• Sensitiveness: Light Sensitive/Air Sensitive

Tetrakis(triphenylphosphine)palladium Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22-40-36/37/38
• Safety Instruction： S22-S24/25-S36/37
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R20/22
• HazardClass：MOISTURE SENSITIVE, STORED UNDER ARGON
• TSCA：No
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetrakis(triphenylphosphine)palladium

Introduction to Tetrakis(triphenylphosphine)palladium (CAS No. 14221-01-3)

Tetrakis(triphenylphosphine)palladium, commonly referred to by its CAS number 14221-01-3, is a pivotal organometallic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex coordination sphere, plays a crucial role in various catalytic processes, particularly in cross-coupling reactions that are fundamental to the synthesis of complex organic molecules.

The molecular structure of Tetrakis(triphenylphosphine)palladium consists of a central palladium(0) ion coordinated to four triphenylphosphine ligands. The triphenylphosphine ligands are renowned for their steric and electronic properties, which influence the reactivity and selectivity of the palladium center. This unique architecture makes the compound an excellent catalyst for a wide range of transformations, including Suzuki-Miyaura, Heck, and Sonogashira couplings.

In recent years, the applications of Tetrakis(triphenylphosphine)palladium have expanded into the realm of pharmaceutical development. Its ability to facilitate carbon-carbon bond formation has been leveraged in the synthesis of active pharmaceutical ingredients (APIs) that exhibit diverse biological activities. For instance, studies have demonstrated its utility in constructing complex heterocyclic frameworks, which are prevalent in many therapeutic agents.

One of the most compelling aspects of Tetrakis(triphenylphosphine)palladium is its versatility in catalytic systems. Researchers have explored its use in both homogeneous and heterogeneous catalysis, with particular interest in developing sustainable and green chemistry approaches. Recent advancements in this area have focused on immobilizing the compound onto solid supports, which enhances its recyclability and reduces environmental impact.

The role of Tetrakis(triphenylphosphine)palladium in medicinal chemistry has been further highlighted by its participation in the synthesis of novel therapeutic agents. For example, it has been employed in the preparation of anticancer drugs that target specific molecular pathways. The precision with which this compound can manipulate molecular structures has opened up new avenues for drug discovery and development.

Moreover, the study of Tetrakis(triphenylphosphine)palladium has provided valuable insights into the mechanisms of metal-catalyzed reactions. Understanding these mechanisms is crucial for optimizing catalytic processes and developing new methodologies that can be applied to a broader range of synthetic challenges. The compound's well-documented reactivity has made it a cornerstone in academic and industrial research laboratories.

The industrial significance of Tetrakis(triphenylphosphine)palladium cannot be overstated. Its widespread use in pharmaceutical synthesis underscores its importance as a chemical building block. As the demand for high-quality APIs continues to grow, the compound's role is expected to become even more prominent. This trend is driven by the need for efficient and scalable synthetic routes that can meet the stringent requirements of modern drug development.

In conclusion, Tetrakis(triphenylphosphine)palladium (CAS No. 14221-01-3) is a multifaceted compound with far-reaching implications in chemical biology and pharmaceutical research. Its unique catalytic properties have enabled groundbreaking advancements in synthetic chemistry, drug discovery, and sustainable practices. As research continues to uncover new applications for this remarkable compound, its importance is set to grow even further.